Cas no 2241130-54-9 (rac-methyl (3r,5r)-5-tert-butylpiperidine-3-carboxylate hydrochloride)

• Product Name: rac-methyl (3r,5r)-5-tert-butylpiperidine-3-carboxylate hydrochloride
• CAS No: 2241130-54-9
• MF: C₁₁H₂₂ClNO₂
• MW: 235.75088262558
• CID: 5927602
• PubChem ID: 138008002
• Update Time: 2025-06-13

rac-methyl (3r,5r)-5-tert-butylpiperidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-methyl (3r,5r)-5-tert-butylpiperidine-3-carboxylate hydrochloride
• Methyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate;hydrochloride
• 2241130-54-9
• Rel-methyl (3S,5S)-5-(tert-butyl)piperidine-3-carboxylate hydrochloride
• EN300-6479116
• Z3324748374

• Inchi： 1S/C11H21NO2.ClH/c1-11(2,3)9-5-8(6-12-7-9)10(13)14-4;/h8-9,12H,5-7H2,1-4H3;1H/t8-,9+;/m0./s1
• InChI Key： JRYLTVZRVGGBLI-OULXEKPRSA-N
• SMILES： Cl.O(C)C([C@@H]1CNC[C@@H](C1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 235.1339066g/mol
• Monoisotopic Mass: 235.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-methyl (3r,5r)-5-tert-butylpiperidine-3-carboxylate hydrochloride

Chemical Profile of rac-methyl (3R,5R)-5-tert-butylpiperidine-3-carboxylate hydrochloride (CAS No. 2241130-54-9)

rac-methyl (3R,5R)-5-tert-butylpiperidine-3-carboxylate hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2241130-54-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of stereocenters at the 3rd and 5th positions, denoted as (3R,5R), and the tert-butyl substituent at the 5th position contribute to its unique structural and pharmacological properties.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation in drug delivery systems and biological assays. This aspect is particularly crucial in pharmaceutical applications where bioavailability and metabolic stability are key considerations.

Recent advancements in drug discovery have highlighted the importance of chiral piperidine derivatives in developing novel therapeutics. The stereochemistry of rac-methyl (3R,5R)-5-tert-butylpiperidine-3-carboxylate hydrochloride plays a pivotal role in determining its interaction with biological targets, including enzymes and receptors. The (3R,5R) configuration has been shown to impart specific pharmacokinetic and pharmacodynamic profiles, which are essential for optimizing drug efficacy and minimizing side effects.

In the context of medicinal chemistry, the tert-butyl group serves as a steric shield, influencing both the compound's solubility and its binding affinity to biological targets. This modification is often employed to enhance metabolic stability by reducing susceptibility to enzymatic degradation. The methyl ester group at the 3rd position further contributes to the compound's reactivity and potential for further derivatization, enabling the synthesis of more complex analogs for drug development.

Current research in the field of central nervous system (CNS) therapeutics has demonstrated that piperidine derivatives exhibit promising activity in modulating neurotransmitter systems. Specifically, compounds with similar structural motifs have shown potential in treating neurological disorders such as depression, anxiety, and neurodegenerative diseases. The unique combination of stereocenters and substituents in rac-methyl (3R,5R)-5-tert-butylpiperidine-3-carboxylate hydrochloride makes it a valuable scaffold for exploring novel therapeutic interventions.

The hydrochloride salt form of this compound also facilitates its use in high-throughput screening (HTS) campaigns and other biochemical assays. Its enhanced solubility allows for efficient incorporation into automated platforms, enabling rapid identification of lead compounds with desired pharmacological properties. This capability is particularly important in early-stage drug discovery pipelines where large libraries of compounds are screened for biological activity.

Moreover, the synthesis of rac-methyl (3R,5R)-5-tert-butylpiperidine-3-carboxylate hydrochloride involves sophisticated organic chemistry techniques that highlight its synthetic challenge and complexity. The stereocontrol required to achieve the correct (3R,5R) configuration underscores the importance of advanced synthetic methodologies such as asymmetric hydrogenation or chiral auxiliary-assisted reactions. These synthetic strategies are integral to producing enantiomerically pure compounds that exhibit predictable biological behavior.

From a regulatory perspective, the development of new pharmaceutical agents requires rigorous characterization to ensure safety and efficacy. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm the structural integrity and purity of rac-methyl (3R,5R)-5-tert-butylpiperidine-3-carboxylate hydrochloride. These data are critical for submitting regulatory dossiers to agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA).

The pharmacological profile of this compound has been extensively studied in preclinical models. Initial findings suggest that it interacts with multiple targets involved in neurotransmitter signaling pathways. For instance, interactions with serotonin receptors have been observed, which could explain its potential antidepressant-like effects. Additionally, modulation of dopamine pathways may contribute to its therapeutic relevance in conditions such as Parkinson's disease or attention deficit hyperactivity disorder (ADHD).

Recent publications have also explored the potential use of chiral piperidine derivatives in treating inflammatory disorders. The unique stereochemistry of rac-methyl (3R,5R)-5-tert-butylpiperidine-3-carboxylate hydrochloride may influence its interaction with inflammatory mediators or enzymes involved in immune responses. This area remains an active area of investigation, with researchers seeking to harness its therapeutic potential for chronic inflammatory conditions.

The industrial production of this compound necessitates stringent quality control measures to ensure batch-to-batch consistency. Manufacturing processes must adhere to Good Manufacturing Practices (GMP) to guarantee that final products meet regulatory standards for purity and potency. Continuous process optimization is also essential to improve yield and reduce costs without compromising quality.

In conclusion,rac-methyl (3R,5R)-5-tert-butylpiperidine-3-carboxylate hydrochloride represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity. Its synthesis challenges underscore the sophistication required in modern drug development pipelines while highlighting opportunities for innovation through novel synthetic methodologies.

The ongoing research into this compound underscores its potential as a lead molecule for treating various neurological and inflammatory disorders. As our understanding of biological pathways continues to evolve，the demand for structurally diverse piperidine derivatives like rac-methyl (3R,5R)-5-tert-butylpiperidine-3-carboxylate hydrochloride will likely increase，driving further exploration across academic，industrial，and clinical settings.